Cas no 2137058-28-5 (4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-phenylethyl]-)

• Product Name: 4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-phenylethyl]-
• CAS No: 2137058-28-5
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 5255528
• Update Time: 2025-05-21

4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-phenylethyl]-

• Inchi： 1S/C12H12N2O3/c13-9(6-8-4-2-1-3-5-8)11-10(12(15)16)14-7-17-11/h1-5,7,9H,6,13H2,(H,15,16)/t9-/m1/s1
• InChI Key： FHGJCCPBLRDZFW-SECBINFHSA-N
• SMILES： O1C([C@H](N)CC2=CC=CC=C2)=C(C(O)=O)N=C1

Additional information on 4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-phenylethyl]-

4-Oxazolecarboxylic Acid, 5-[(1R)-1-Amino-2-Phenylethyl]-: A Comprehensive Overview

The compound 4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-phenylethyl]-, also known by its CAS number 2137058-28-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of an oxazole ring substituted with a carboxylic acid group at position 4 and an aminoethyl group at position 5, with the aminoethyl group further substituted with a phenyl ring. This structure contributes to its diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of 4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-phenylethyl]- in the context of enzyme inhibition and drug design. Researchers have explored its ability to interact with various biological targets, including kinases and proteases, which are critical in disease pathways such as cancer and neurodegenerative disorders. The presence of the oxazole ring, a heterocyclic structure, plays a pivotal role in stabilizing these interactions due to its aromaticity and electron-withdrawing properties.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and stereochemistry. The (1R) configuration of the aminoethyl group is crucial for maintaining the compound's bioactivity, as stereochemistry often dictates molecular recognition in biological systems. Recent advancements in asymmetric synthesis have enabled the efficient production of this enantiomerically pure compound, which is essential for preclinical studies.

In terms of pharmacokinetics, 4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-phenylethyl]- has shown promising results in animal models. Its ability to cross cellular membranes and exhibit favorable solubility profiles suggests potential for systemic drug delivery. However, further studies are required to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed key interactions between the compound and its target proteins, providing insights into its mechanism of action. Additionally, quantum mechanical calculations have shed light on the electronic properties of the oxazole ring, which are critical for its reactivity.

In conclusion, 4-Oxazolecarboxylic acid, 5-[(1R)-1-amino-2-phenylethyl]-, CAS number 2137058-28-5, represents a valuable molecule in contemporary chemical research. Its unique structure, coupled with recent advancements in synthesis and computational modeling, positions it as a promising candidate for future therapeutic interventions. Continued research into its biological activity and pharmacokinetic profiles will undoubtedly contribute to its development as a novel drug entity.